Cas no 208941-45-1 (3-(3-Aminophenyl)benzyl alcohol)

• Product Name: 3-(3-Aminophenyl)benzyl alcohol
• CAS No: 208941-45-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 910746
• PubChem ID: 1393791
• Update Time: 2025-04-19

3-(3-Aminophenyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)benzyl alcohol
• [3-(3-aminophenyl)phenyl]methanol
• 208941-45-1
• DTXSID70362708
• [1,1'-Biphenyl]-3-methanol, 3'-amino-
• (3'-Amino-[1,1'-biphenyl]-3-yl)methanol
• SCHEMBL3785729

• Inchi： 1S/C13H13NO/c14-13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-15/h1-8,15H,9,14H2
• InChI Key： HQVVZRVJRPKQJD-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 3.00930